Cas no 2097952-21-9 (1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)azetidine-3-carboxylic acid)

• Product Name: 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)azetidine-3-carboxylic acid
• CAS No: 2097952-21-9
• MF: C₈H₉N₃O₃S
• MW: 227.240360021591
• CID: 5724050
• PubChem ID: 121200499
• Update Time: 2025-10-29

1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2097952-21-9
• AKOS026708312
• 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidine-3-carboxylic acid
• F1907-3631
• 1-(4-methylthiadiazole-5-carbonyl)azetidine-3-carboxylic acid
• 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)azetidine-3-carboxylic acid

• Inchi： 1S/C8H9N3O3S/c1-4-6(15-10-9-4)7(12)11-2-5(3-11)8(13)14/h5H,2-3H2,1H3,(H,13,14)
• InChI Key： XDUIZGRAIFDQRL-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(N1CC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 227.03646233g/mol
• Monoisotopic Mass: 227.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 112Ų

Additional information on 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)azetidine-3-carboxylic acid

1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)azetidine-3-carboxylic acid: A Comprehensive Overview of CAS 2097952-21-9

1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)azetidine-3-carboxylic acid (CAS 2097952-21-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique thiadiazole and azetidine moieties, serves as a valuable building block for the synthesis of novel pharmaceuticals. Its molecular structure combines a 4-methyl-1,2,3-thiadiazole-5-carbonyl group with an azetidine-3-carboxylic acid backbone, offering versatile reactivity for further chemical modifications.

The growing interest in heterocyclic compounds like 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)azetidine-3-carboxylic acid stems from their potential applications in designing bioactive molecules. Researchers are particularly intrigued by its role in developing enzyme inhibitors and receptor modulators, which are crucial for treating various diseases. The compound's thiadiazole ring is known for its electron-rich properties, making it an excellent candidate for interactions with biological targets.

In recent years, the demand for high-purity 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)azetidine-3-carboxylic acid has surged, driven by advancements in drug discovery pipelines. Pharmaceutical companies and academic institutions are actively exploring its utility in small-molecule therapeutics, particularly for conditions like inflammatory disorders and metabolic diseases. The compound's azetidine carboxylic acid component also enhances its solubility, a critical factor in drug formulation.

From a synthetic chemistry perspective, CAS 2097952-21-9 offers exciting opportunities for structure-activity relationship (SAR) studies. Its modular design allows for the introduction of various functional groups, enabling researchers to fine-tune pharmacological properties. This adaptability aligns with current trends in fragment-based drug design, where small, well-characterized molecules serve as starting points for developing potent therapeutics.

The compound's stability under physiological conditions makes it particularly attractive for medicinal chemistry applications. Recent publications have highlighted its potential in creating covalent inhibitors, a hot topic in drug discovery due to their prolonged target engagement. The 4-methyl-1,2,3-thiadiazole moiety, in particular, has shown promise in modulating protein-protein interactions, addressing a significant challenge in modern pharmacology.

Quality control of 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)azetidine-3-carboxylic acid is paramount for research applications. Reputable suppliers provide comprehensive analytical data, including HPLC purity and NMR characterization, ensuring researchers can trust their experimental results. The compound's shelf life and storage conditions (typically at 2-8°C) are also critical considerations for maintaining its integrity.

Looking ahead, the scientific community anticipates expanded applications for CAS 2097952-21-9 in bioconjugation and prodrug development. Its reactive sites offer handles for attaching targeting moieties or improving pharmacokinetic properties. These developments align with the increasing focus on precision medicine and targeted drug delivery systems in the pharmaceutical industry.

For researchers working with 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)azetidine-3-carboxylic acid, proper handling and disposal procedures should always be followed, despite its non-hazardous classification. While not classified as dangerous, standard laboratory safety protocols for organic compounds should be maintained to ensure a safe working environment.

The market for specialized building blocks like 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)azetidine-3-carboxylic acid continues to grow, with increasing demand from both established pharmaceutical companies and emerging biotech firms. This trend reflects the broader shift toward innovative drug modalities and the need for diverse chemical scaffolds in modern drug discovery programs.

In conclusion, CAS 2097952-21-9 represents an important tool for medicinal chemists exploring new therapeutic avenues. Its unique structural features and versatile chemistry position it as a valuable asset in the ongoing quest for novel bioactive compounds. As research progresses, we can expect to see more applications emerge for this interesting molecular entity in both academic and industrial settings.